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Compound of Interest

Compound Name: CC-930

CAS No.: 1629774-47-5

Cat. No.: B10775932

Get Quote

Welcome to the comprehensive technical support guide for CC-930 (Tanzisertib). This resource

is designed for researchers, scientists, and drug development professionals to proactively

address and troubleshoot the solubility challenges of CC-930 in aqueous buffers. As a potent

and selective JNK inhibitor, precise and consistent preparation of CC-930 solutions is

paramount for obtaining reliable and reproducible experimental results.[1][2][3] This guide

provides in-depth, experience-driven advice and detailed protocols to ensure the successful

integration of CC-930 into your research workflows.

Frequently Asked Questions (FAQs)
Here we address the most common initial questions regarding the handling and solubility of

CC-930.

Q1: What are the basic solubility properties of CC-930?

A1: CC-930 is a hydrophobic molecule.[4] It is readily soluble in organic solvents such as

Dimethyl Sulfoxide (DMSO) and 1M Hydrochloric Acid (HCl).[1][3] However, it is insoluble in
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water and ethanol.[5] This solubility profile is critical to consider when preparing stock solutions

and subsequent dilutions into aqueous experimental media.

Q2: Why does my CC-930 precipitate when I dilute my DMSO stock solution in my aqueous

buffer or cell culture medium?

A2: This is a common phenomenon known as "solvent shock." When a concentrated solution of

a hydrophobic compound in an organic solvent like DMSO is rapidly introduced into an

aqueous environment, the compound's local concentration can exceed its solubility limit in the

mixed solvent system, leading to precipitation.[6] The dramatic change in solvent polarity from

DMSO to the aqueous buffer reduces the ability of the solvent to keep the hydrophobic CC-930
molecules in solution.

Q3: What is the maximum recommended final concentration of DMSO in my in vitro assay?

A3: High concentrations of DMSO can be toxic to cells and may interfere with the activity of

enzymes or other biological molecules.[7] It is crucial to keep the final concentration of DMSO

in your assay as low as possible, typically below 0.5%, and to include a vehicle control (your

assay buffer or medium with the same final DMSO concentration) in all experiments to account

for any solvent effects.[7]

Q4: How should I store my CC-930 stock solutions?

A4: CC-930 powder should be stored at -20°C for long-term stability (up to 3 years).[1] Once

dissolved in a solvent like DMSO, the stock solution should be stored at -80°C for up to one

year or at -20°C for up to one month.[5] To maintain the integrity of the stock solution, it is

advisable to prepare small aliquots to avoid repeated freeze-thaw cycles.[7]

Troubleshooting Guide: Common Solubility Issues
and Solutions
This section provides a systematic approach to identifying and resolving common solubility

problems encountered during experiments with CC-930.

Issue 1: Precipitate Formation Immediately Upon
Dilution
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Cause: This is a classic case of solvent shock, where the concentration of CC-930 in the

final aqueous solution exceeds its solubility limit.

Solution Workflow:

Precipitate observed upon dilution Decrease Final Concentration of CC-930Primary Action Perform Serial Dilutions in 100% DMSO FirstIf precipitation persists Add CC-930 Solution to Buffer Slowly with VortexingBest Practice Consider Solubility-Enhancing ExcipientsAdvanced Strategy Clear Solution Achieved

Click to download full resolution via product page

[8][9][10]

Issue 2: Solution Appears Cloudy or Hazy
Cause: This may indicate the formation of very fine, colloidal precipitates or that the

compound is on the verge of precipitating.

Solutions:

Sonication: Briefly sonicate the solution in a water bath. This can sometimes help to break

up small aggregates and improve dissolution.

Gentle Warming: Gently warm the solution (e.g., to 37°C). While some sources suggest

warming can aid solubility, be cautious as elevated temperatures can also degrade the

compound or affect the stability of other components in your assay. [11] * pH Adjustment:

The solubility of many small molecules is pH-dependent. While specific data for CC-930's

pH-solubility profile in various buffers is not readily available, it is known to be highly

soluble in 1M HCl, suggesting that its solubility may be higher at acidic pH. [1][3]If your

experimental system allows, you could test the solubility in buffers with slightly different pH

values. However, ensure the chosen pH is compatible with your biological system.

Issue 3: Precipitate Forms Over Time During Incubation
Cause: The compound may be slowly coming out of solution due to temperature changes,

interactions with components in the medium (e.g., proteins in serum), or changes in pH due

to cellular metabolism. [6]* Solutions:
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Re-evaluate Final Concentration: The working concentration may be too close to the

solubility limit, and slight fluctuations in conditions during the experiment are enough to

cause precipitation. Try working at a slightly lower concentration.

Reduce Serum Concentration: If using a serum-containing medium, consider reducing the

serum percentage or using a serum-free medium if your cells can tolerate it, as CC-930
might be binding to serum proteins and precipitating.

Use a More Robust Buffer: If you suspect pH changes are the culprit, ensure your medium

has a strong buffering capacity (e.g., HEPES).

Experimental Protocols
Protocol 1: Preparation of a 10 mM CC-930 Stock
Solution in DMSO

Weighing the Compound: Accurately weigh out the desired amount of CC-930 powder

(Molecular Weight: 448.44 g/mol ) in a sterile microcentrifuge tube. [12]2. Adding DMSO: Add

the appropriate volume of anhydrous, high-purity DMSO to achieve a 10 mM concentration.

For example, to prepare 1 ml of a 10 mM stock solution, dissolve 4.48 mg of CC-930 in 1 ml

of DMSO.

Dissolution: Vortex the solution thoroughly until all the solid is completely dissolved. Gentle

warming or brief sonication can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller volumes in tightly sealed, low-protein-binding

tubes and store at -80°C.

Protocol 2: Preparing Working Dilutions for In Vitro
Assays
This protocol is designed to minimize precipitation when diluting the DMSO stock into an

aqueous buffer.
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Step 1: Serial Dilution in 100% DMSO

Step 2: Final Dilution in Aqueous Buffer

10 mM Stock in 100% DMSO

1 mM in 100% DMSO

1:10 dilution

100 µM in 100% DMSO

1:10 dilution

10 µM in Aqueous Buffer
(e.g., 1 µL of 1 mM stock into 99 µL buffer)

Final Dilution

1 µM in Aqueous Buffer
(e.g., 1 µL of 100 µM stock into 99 µL buffer)

Final Dilution

Click to download full resolution via product page

Caption: Workflow for preparing working dilutions of CC-930.

Prepare Intermediate Stocks in DMSO: Based on your required final concentrations, prepare

a series of intermediate dilutions of your 10 mM stock solution in 100% DMSO. For example,

to get a 10 µM final concentration with 0.1% DMSO, you would first prepare a 10 mM stock,

then a 1 mM intermediate stock in 100% DMSO.

Final Dilution in Aqueous Buffer: Add a small volume of the appropriate intermediate DMSO

stock to your pre-warmed aqueous buffer or cell culture medium while vortexing. For

instance, to make a 10 µM final solution, add 1 µL of a 1 mM intermediate stock to 99 µL of

your aqueous buffer. This will result in a final DMSO concentration of 1%. Adjust the dilution

factor to achieve your desired final DMSO concentration (e.g., for 0.1% DMSO, add 1 µL of a

10 mM stock to 999 µL of buffer to get a 10 µM final concentration).
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Data Summary: CC-930 Solubility
Solvent/System Solubility Reference

DMSO ≥ 33 mg/mL (~73.6 mM) [1]

1M HCl 100 mg/mL (~223 mM) [1]

Water Insoluble [5]

Ethanol Insoluble [5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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